Cas no 1261480-23-2 (4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid)

• Product Name: 4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid
• CAS No: 1261480-23-2
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4992180
• Update Time: 2025-07-21

4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid

• Inchi： 1S/C16H10F6O2/c17-15(18,19)12-6-5-9(7-10(12)8-14(23)24)11-3-1-2-4-13(11)16(20,21)22/h1-7H,8H2,(H,23,24)
• InChI Key： IXSPAQXVPYJACV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CC(=O)O)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 348.058
• Monoisotopic Mass: 348.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Additional information on 4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid

Recent Advances in the Study of 4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid (CAS: 1261480-23-2)

4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid (CAS: 1261480-23-2) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by the presence of two trifluoromethyl groups and an acetic acid moiety, confers distinct physicochemical properties that enhance its bioavailability and metabolic stability. Recent synthetic methodologies have focused on optimizing the yield and purity of 4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid, with particular emphasis on green chemistry approaches to minimize environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis route that achieved high enantiomeric purity, which is critical for its application in chiral drug development.

In terms of biological activity, 4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid has shown promising results as a modulator of inflammatory pathways. Preclinical studies have revealed its ability to inhibit cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes involved in the production of pro-inflammatory mediators. These findings suggest its potential as a dual-action anti-inflammatory agent, which could offer advantages over existing single-target therapies. Additionally, recent in vitro studies have indicated its cytotoxic effects on certain cancer cell lines, particularly those associated with colorectal and breast cancers, though the exact mechanisms remain under investigation.

Beyond its direct therapeutic potential, 4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid has also been explored as a building block for the design of more complex drug candidates. Its trifluoromethyl groups are known to improve binding affinity and pharmacokinetic properties, making it a valuable scaffold in medicinal chemistry. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of kinase inhibitors, demonstrating enhanced selectivity and potency against specific oncogenic targets.

Despite these advancements, challenges remain in the clinical translation of 4,2'-Bis(trifluoromethyl)biphenyl-3-acetic acid-based therapies. Issues such as off-target effects, metabolic stability in vivo, and scalable synthesis need to be addressed in future research. However, the compound's versatility and promising preclinical data underscore its potential as a cornerstone in the development of next-generation therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in treating complex diseases.